azanium;pentacalcium;undecanitrate
azanium;pentacalcium;undecanitrate
Brand Name:
Vulcanchem
CAS No.:
107630-41-1
VCID:
VC20789653
InChI:
InChI=1S/5Ca.11NO3.H3N/c;;;;;11*2-1(3)4;/h;;;;;;;;;;;;;;;;1H3/q5*+2;11*-1;/p+1
SMILES:
[NH4+].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2]
Molecular Formula:
Ca5H4N12O33
Molecular Weight:
900.5 g/mol
azanium;pentacalcium;undecanitrate
CAS No.: 107630-41-1
Cat. No.: VC20789653
Molecular Formula: Ca5H4N12O33
Molecular Weight: 900.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 107630-41-1 |
|---|---|
| Molecular Formula | Ca5H4N12O33 |
| Molecular Weight | 900.5 g/mol |
| IUPAC Name | azanium;pentacalcium;undecanitrate |
| Standard InChI | InChI=1S/5Ca.11NO3.H3N/c;;;;;11*2-1(3)4;/h;;;;;;;;;;;;;;;;1H3/q5*+2;11*-1;/p+1 |
| Standard InChI Key | YITFBJNURHURMV-UHFFFAOYSA-O |
| SMILES | [NH4+].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2] |
| Canonical SMILES | [NH4+].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Ca+2].[Ca+2].[Ca+2].[Ca+2].[Ca+2] |
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